ethyl 4-[2-(4-ethoxybenzoyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-4-yl]benzoate

• IUPAC Name: ethyl 4-[2-(4-ethoxybenzoyl)-6-fluoro-1,1-dioxo-1λ6,4-benzothiazin-4-yl]benzoate
• InChI: InChI=1S/C26H22FNO6S/c1-3-33-21-12-7-17(8-13-21)25(29)24-16-28(20-10-5-18(6-11-20)26(30)34-4-2)22-15-19(27)9-14-23(22)35(24,31)32/h5-16H,3-4H2,1-2H3
• InChI Key: AECKAKUUKHBQMS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C2=CN(C3=C(S2(=O)=O)C=CC(=C3)F)C4=CC=C(C=C4)C(=O)OCC
• Molecular Formula: C26H22FNO6S
• Molecular Weight: 495.5 g/mol

Description

Ethyl 4-[2-(4-ethoxybenzoyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-4-yl]benzoate is a useful research compound. Its molecular formula is C26H22FNO6S and its molecular weight is 495.52. The purity is usually 95%.
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Scientific Research Applications

Photopolymerization Applications

Photopolymerization studies have revealed that certain benzoate ester derivatives, including those related to ethyl 4-[2-(4-ethoxybenzoyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-4-yl]benzoate, display rapid photopolymerization rates. These compounds are promising for rapid photocure applications in thin film and coating due to their reactivity and the physical properties of the resulting polymers, which are linear rather than highly crosslinked structures (Avci, Mathias, & Thigpen, 1996).

Anticlinic Liquid Crystal Properties

Research on trifluoro-substituted benzoate derivatives, akin to the structure of interest, has contributed to the understanding of liquid crystal behaviors. Specifically, these studies have examined the influence of fluorine atoms and chiral moieties on mesomorphic properties, aiding in the development of materials with precise liquid crystal phases (C. D. Cruz et al., 2001).

Positron Emission Tomography (PET) Imaging Probes

Novel fluorinated compounds, sharing structural motifs with ethyl 4-[2-(4-ethoxybenzoyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-4-yl]benzoate, have been synthesized for potential use as PET imaging probes. These compounds exhibit high affinity for cerebral β-amyloid plaques, suggesting their utility in Alzheimer's disease diagnostics (Cui et al., 2012).

Fluorescence and Lighting Applications

The synthesis and study of certain benzothiazol/benzoxazol derivatives, related to the chemical of interest, have shown potential for blue light emission. These findings highlight their application in creating efficient lighting solutions and optical materials (Mahadevan et al., 2014).

Novel Anti-Juvenile Hormone Agents

Ethyl 4-[2-(6-methyl-3-pyridyloxy)butyloxy]benzoate, a compound with structural similarities, demonstrates anti-juvenile hormone activity. This activity is crucial for developing insect control agents, indicating potential applications in pest management (Ishiguro et al., 2003).